Cas no 918884-50-1 (Piperazine, 1-[4-(methylsulfonyl)phenyl]-4-[2-(4-piperidinyl)ethyl]-)
918884-50-1 structure
Product Name:Piperazine, 1-[4-(methylsulfonyl)phenyl]-4-[2-(4-piperidinyl)ethyl]-
CAS No:918884-50-1
MF:C18H29N3O2S
MW:351.506763219833
CID:769237
PubChem ID:57819837
Update Time:2025-04-19
Piperazine, 1-[4-(methylsulfonyl)phenyl]-4-[2-(4-piperidinyl)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Piperazine, 1-[4-(methylsulfonyl)phenyl]-4-[2-(4-piperidinyl)ethyl]-
- 1-(4-methylsulfonylphenyl)-4-(2-piperidin-4-ylethyl)piperazine
- SCHEMBL4499971
- 918884-50-1
- CGCVZLOXZDTIPE-UHFFFAOYSA-N
- 1-[4-(Methanesulfonyl)phenyl]-4-[2-(piperidin-4-yl)ethyl]piperazine
- DTXSID10728001
- 1-(4-methanesulfonylphenyl)-4-(2-piperidin-4-ylethyl)piperazine
- 1-(4-methanesulfonylphenyl)-4-(2-piperidin-4-yl-ethyl)piperazine
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- Inchi: 1S/C18H29N3O2S/c1-24(22,23)18-4-2-17(3-5-18)21-14-12-20(13-15-21)11-8-16-6-9-19-10-7-16/h2-5,16,19H,6-15H2,1H3
- InChI Key: CGCVZLOXZDTIPE-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC(=CC=1)N1CCN(CC1)CCC1CCNCC1)(=O)=O
Computed Properties
- Exact Mass: 351.19804835g/mol
- Monoisotopic Mass: 351.19804835g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 469
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 61Ų
Piperazine, 1-[4-(methylsulfonyl)phenyl]-4-[2-(4-piperidinyl)ethyl]- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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